Cas no 1825601-04-4 (2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide)
2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Z1864027970
- AKOS030729661
- 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide
- 2-cyano-N-(3-ethoxyspiro[3.3]heptan-1-yl)-N-methylpyridine-3-sulfonamide
- 1825601-04-4
- EN300-6629655
-
- Inchi: 1S/C16H21N3O3S/c1-3-22-15-10-14(16(15)7-5-8-16)19(2)23(20,21)13-6-4-9-18-12(13)11-17/h4,6,9,14-15H,3,5,7-8,10H2,1-2H3
- InChI Key: WJGJDYIKQCVNGH-UHFFFAOYSA-N
- SMILES: S(C1C(C#N)=NC=CC=1)(N(C)C1CC(C21CCC2)OCC)(=O)=O
Computed Properties
- Exact Mass: 335.13036271g/mol
- Monoisotopic Mass: 335.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 91.7Ų
2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6629655-0.05g |
2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide |
1825601-04-4 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide
2-Cyano-N-{3-Ethoxyspiro[3.3]Heptan-1-Yl}-N-Methylpyridine-3-Sulfonamide: A Comprehensive Overview
The compound with CAS No. 1825601-04-4, known as 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine sulfonamide, which is a class of compounds widely studied for their biological activities and synthetic versatility.
The spiro[3.3]heptane moiety in the molecule introduces a rigid bicyclic structure, which is often associated with enhanced stability and bioavailability. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The ethoxy group attached to the spiro ring further enhances the compound's solubility and pharmacokinetic properties, making it a promising candidate for various biomedical applications.
The cyano group at position 2 of the pyridine ring contributes to the compound's electronic properties, potentially influencing its reactivity and binding affinity to biological targets. This feature has been leveraged in recent research to explore its potential as a building block for more complex molecules with tailored functionalities.
Recent advancements in synthetic methodology have enabled the efficient synthesis of 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide using a combination of spirocyclic formation techniques and sulfonamide coupling reactions. These methods not only improve yield but also facilitate scalability, which is crucial for preclinical studies and potential commercialization.
In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on several key enzymes, suggesting its potential role in disease treatment. However, further studies are required to fully elucidate its mechanism of action and optimize its therapeutic profile.
The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of CAS No. 1825601-04-4. Molecular docking studies have provided insights into its binding modes with target proteins, paving the way for rational drug design strategies.
In conclusion, 2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide represents a compelling addition to the arsenal of advanced chemical entities being explored for therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a valuable subject for continued investigation in both academic and industrial settings.
1825601-04-4 (2-cyano-N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-methylpyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)